5-(4-(4-Methoxybenzoyl)piperazin-1-yl)-2-(p-tolyl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(4-methoxybenzoyl)piperazin-1-yl]-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H22N4O3/c1-16-3-5-17(6-4-16)21-25-20(15-24)23(30-21)27-13-11-26(12-14-27)22(28)18-7-9-19(29-2)10-8-18/h3-10H,11-14H2,1-2H3
• InChI Key: IYHMIKIPMUXVBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)OC)C#N
• Molecular Formula: C23H22N4O3
• Molecular Weight: 402.4 g/mol

Description

5-(4-(4-Methoxybenzoyl)piperazin-1-yl)-2-(p-tolyl)oxazole-4-carbonitrile, also known as MP-10, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MP-10 belongs to the class of oxazole derivatives and has shown promising results in various preclinical studies.

Scientific Research Applications

Antimicrobial Activities

• Research indicates that certain derivatives similar to 5-(4-(4-Methoxybenzoyl)piperazin-1-yl)-2-(p-tolyl)oxazole-4-carbonitrile demonstrate antimicrobial activities. For example, a study by Bektaş et al. (2007) synthesized 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and found them to possess good or moderate activities against test microorganisms. Similarly, Patel et al. (2011) investigated new pyridine derivatives showing variable and modest antimicrobial activity (Patel, Agravat, & Shaikh, 2011).

Anti-inflammatory and Analgesic Properties

• A study by Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives, including ones with piperazine components, exhibiting significant anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Organic Crystal Engineering

• In the field of crystal engineering, compounds with piperazinediones derived from similar molecules have been studied. For instance, Jagadish et al. (2003) explored the crystal packing of piperazinediones derived from 2-amino-7-cyano-4-methoxyindan-2-carboxylic acid, highlighting their significance in supramolecular chemistry (Jagadish et al., 2003).

Tuberculostatic Activity

• Some derivatives of 5-(4-(4-Methoxybenzoyl)piperazin-1-yl)-2-(p-tolyl)oxazole-4-carbonitrile exhibit tuberculostatic activity. Foks et al. (2004) synthesized phenylpiperazine derivatives with promising results against tuberculosis (Foks, Pancechowska-Ksepko, Janowiec, Zwolska, & AUGUSTYNOWICZ-KOPEĆ, 2004).

Potential Anti-Cancer Properties

• Research by Karayel (2021) delved into the anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, including molecules structurally similar to 5-(4-(4-Methoxybenzoyl)piperazin-1-yl)-2-(p-tolyl)oxazole-4-carbonitrile, demonstrating their potential in cancer treatment (Karayel, 2021).

Antibacterial Activity

• Several studies have shown that compounds structurally related to 5-(4-(4-Methoxybenzoyl)piperazin-1-yl)-2-(p-tolyl)oxazole-4-carbonitrile have antibacterial properties. For example, Phillips et al. (2009) synthesized a series of oxazolidinones demonstrating strong in vitro antibacterial activity against Gram-positive and Gram-negative clinical isolates (Phillips, Udo, Abdel‐Hamid, & Varghese, 2009).